Cas no 2171971-05-2 (4-sulfamoylpiperidine-1-sulfonyl chloride)

• Product Name: 4-sulfamoylpiperidine-1-sulfonyl chloride
• CAS No: 2171971-05-2
• MF: C₅H₁₁ClN₂O₄S₂
• MW: 262.734837770462
• CID: 5929491
• PubChem ID: 165587112
• Update Time: 2025-06-09

4-sulfamoylpiperidine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-sulfamoylpiperidine-1-sulfonyl chloride
• EN300-1612110
• 2171971-05-2

• Inchi： 1S/C5H11ClN2O4S2/c6-14(11,12)8-3-1-5(2-4-8)13(7,9)10/h5H,1-4H2,(H2,7,9,10)
• InChI Key： KAAABIJGCMYHQN-UHFFFAOYSA-N
• SMILES： ClS(N1CCC(CC1)S(N)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 261.9848769g/mol
• Monoisotopic Mass: 261.9848769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 114Ų

Additional information on 4-sulfamoylpiperidine-1-sulfonyl chloride

Introduction to 4-sulfamoylpiperidine-1-sulfonyl chloride (CAS No. 2171971-05-2)

4-sulfamoylpiperidine-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 2171971-05-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The unique structural features of this molecule, particularly the presence of both a sulfonamide group and a sulfonyl chloride moiety, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The sulfamoylpiperidine backbone of this compound provides a flexible scaffold that can be modified through further chemical transformations, enabling the development of novel derivatives with tailored biological properties. The sulfonyl chloride functional group, on the other hand, serves as a reactive handle for nucleophilic substitution reactions, facilitating the introduction of additional functional groups or the formation of new chemical bonds. These characteristics make 4-sulfamoylpiperidine-1-sulfonyl chloride a versatile building block in drug discovery and development.

In recent years, there has been a growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential applications in treating various diseases, including infectious diseases, inflammation, and cancer. The sulfamoylpiperidine moiety, in particular, has been shown to exhibit antimicrobial and anti-inflammatory properties, making it an attractive scaffold for medicinal chemists.

The sulfonyl chloride group in 4-sulfamoylpiperidine-1-sulfonyl chloride is particularly useful for constructing more complex molecules through displacement reactions with nucleophiles such as amines, alcohols, and thiols. This reactivity has been leveraged in the synthesis of protease inhibitors, kinase inhibitors, and other targeted therapeutics. For instance, recent studies have demonstrated the use of this compound in the development of novel antiviral agents, where the sulfonamide group interacts with viral proteases to inhibit their activity.

One of the most compelling aspects of 4-sulfamoylpiperidine-1-sulfonyl chloride is its role in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations such as poor oral bioavailability and susceptibility to enzymatic degradation. The sulfamoylpiperidine scaffold provides a framework that can be modified to mimic peptide bonds or other key structural elements essential for biological activity. This has led to the development of potent inhibitors targeting enzymes involved in cancer progression and inflammatory diseases.

The sulfonyl chloride functionality also enables the formation of amide bonds through reaction with carboxylic acids or hydroxamic acids. This reaction is particularly useful in the synthesis of peptidomimetics and other bioactive molecules where amide linkages are critical for stability and bioactivity. For example, researchers have utilized 4-sulfamoylpiperidine-1-sulfonyl chloride to create novel inhibitors of matrix metalloproteinases (MMPs), which are enzymes implicated in various pathological processes including tumor invasion and metastasis.

In addition to its applications in drug discovery, 4-sulfamoylpiperidine-1-sulfonyl chloride has found utility in materials science and chemical biology. The ability to modify its structure through various chemical reactions makes it a valuable tool for studying protein-protein interactions and designing novel probes for biochemical assays. Recent advances in click chemistry have also demonstrated its use in generating conjugates with fluorophores or other reporter groups, facilitating high-throughput screening and structural biology studies.

The synthesis of 4-sulfamoylpiperidine-1-sulfonyl chloride typically involves multi-step organic transformations starting from commercially available precursors such as piperidine derivatives. The introduction of the sulfonamide group followed by conversion to the sulfonyl chloride requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making this compound more accessible for research applications.

The pharmacological properties of derivatives derived from 4-sulfamoylpiperidine-1-sulfonyl chloride continue to be explored in preclinical studies. These studies aim to identify new therapeutic targets and optimize drug candidates for clinical trials. The sulfamoylpiperidine scaffold has shown promise in modulating enzyme activity and receptor binding affinity, which are key determinants of drug efficacy.

In conclusion, 4-sulfamoylpiperidine-1-sulfonyl chloride (CAS No. 2171971-05-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse chemical modifications, making it an invaluable intermediate for synthesizing novel bioactive molecules. As research continues to uncover new applications for sulfonamide derivatives, 4-sulfamoylpiperidine-1-sulfonyl chloride is poised to play an increasingly important role in addressing unmet medical needs.